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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B3418293 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of Disperse Orange 44. The following procedural guidance is intended to ensure a

safe laboratory environment and mitigate risks associated with the handling of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for Disperse Orange 44 is presented below for easy

reference.

Property Value

CAS Number 4058-30-4[1][2]

Molecular Formula C₁₈H₁₅ClN₆O₂[3]

Molecular Weight 382.80 g/mol [3]

Boiling Point 663.8°C at 760 mmHg

Density 1.3 g/cm³

Appearance Orange to red-light orange powder[3][4]
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Hazard Identification and Personal Protective
Equipment (PPE)
Disperse Orange 44 is classified with the following hazards:

Skin Sensitization (Category 1B): May cause an allergic skin reaction.

Hazardous to the aquatic environment, long-term (Chronic - Category 2): Toxic to aquatic life

with long-lasting effects.

Due to the lack of specific occupational exposure limits (OELs) from regulatory bodies such as

OSHA, NIOSH, or ACGIH for Disperse Orange 44, it is recommended to handle it as a

substance with potential for adverse health effects. As a conservative measure, the OSHA

Permissible Exposure Limits (PELs) for "Inert or Nuisance Dust" can be used as a guideline.

Exposure Limit Value

OSHA PEL (Total dust) 15 mg/m³

OSHA PEL (Respirable fraction) 5 mg/m³

To ensure personnel safety, the following personal protective equipment is mandatory when

handling Disperse Orange 44:
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PPE Category Specification Rationale

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile rubber, Neoprene).

To prevent skin contact and

potential sensitization.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and potential

splashes.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. Consider a PVC

apron for larger quantities.

To minimize skin exposure.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved particulate respirator

is recommended.

To prevent inhalation of

airborne particles.

Experimental Protocol for Handling Disperse
Orange 44
The following is a step-by-step guide for the safe handling of Disperse Orange 44 in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is located in an area with minimal air currents.
Work within a certified chemical fume hood or in a well-ventilated area to minimize inhalation
exposure.
Have an eyewash station and safety shower readily accessible.

2. Weighing and Solution Preparation:

Don the required personal protective equipment (gloves, eye protection, lab coat).
Carefully weigh the desired amount of Disperse Orange 44 powder. Avoid generating dust.
Slowly add the powder to the solvent, stirring gently to dissolve.

3. Handling and Storage:
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Keep containers of Disperse Orange 44 tightly closed when not in use.
Store in a cool, dry, and well-ventilated area away from incompatible materials.
Label all containers clearly with the chemical name and associated hazards.

4. Decontamination and Waste Disposal:

Wipe down all surfaces that may have come into contact with the chemical using an
appropriate cleaning agent.
Dispose of all waste, including contaminated PPE, in a designated hazardous waste
container in accordance with local, state, and federal regulations. Do not discharge into
sewer or waterways.

Emergency Procedures: Spill Response Workflow
In the event of a spill, follow the established workflow to ensure a safe and effective cleanup.
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Immediate Response

Personal Protective Equipment

Spill Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess the Spill
(Size and Nature)

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use absorbent pads for liquids)

For Solid Spills:
Gently sweep or vacuum

(HEPA filter vacuum)

For Liquid Spills:
Absorb with inert material

Place waste in a labeled
hazardous waste container

Decontaminate the Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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By adhering to these guidelines, researchers and scientists can significantly minimize the risks

associated with handling Disperse Orange 44, fostering a culture of safety and responsibility

in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/product/b3418293?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6919751.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6919751.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6919751.aspx
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-44.html
https://enochdye.com/pigments/tds/?color265.html
https://enochdye.com/pigments/tds/?color265.html
https://www.benchchem.com/product/b3418293#personal-protective-equipment-for-handling-disperse-orange-44
https://www.benchchem.com/product/b3418293#personal-protective-equipment-for-handling-disperse-orange-44
https://www.benchchem.com/product/b3418293#personal-protective-equipment-for-handling-disperse-orange-44
https://www.benchchem.com/product/b3418293#personal-protective-equipment-for-handling-disperse-orange-44
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3418293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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